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Compound of Interest

Compound Name: UNC2025

Cat. No.: B10799184 Get Quote

UNC2025, a potent and orally bioavailable dual inhibitor of MER and FLT3 tyrosine kinases,

requires meticulous handling and disposal procedures to ensure laboratory safety and

environmental protection.[1][2][3] Adherence to these guidelines is critical for researchers,

scientists, and drug development professionals. This document provides a comprehensive

overview of the proper disposal procedures for UNC2025, in line with general laboratory

chemical waste management principles.

Disposal of UNC2025 Waste
Proper disposal of UNC2025, as with any hazardous chemical, is paramount to prevent harm to

individuals and the environment.[4][5][6] The following procedures are based on general

guidelines for laboratory chemical waste and should be supplemented by a thorough review of

the compound-specific Safety Data Sheet (SDS) and institutional policies.

Step-by-Step Disposal Procedure:

Segregation: All waste contaminated with UNC2025, including unused solid compound,

solutions, contaminated personal protective equipment (PPE), and labware (e.g., pipette tips,

vials), must be segregated from general laboratory waste.[5] Solid and liquid waste should

be kept in separate, clearly labeled containers.[5][7]

Containerization:
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Solid Waste: Collect solid UNC2025 waste in a designated, leak-proof, and puncture-

resistant container.[8] The container must be clearly labeled as "Hazardous Waste" and

include the full chemical name "UNC2025".[9]

Liquid Waste: Collect liquid waste containing UNC2025 in a compatible, sealed container,

such as an amber glass bottle for light-sensitive compounds.[7] The container must be

appropriately labeled with "Hazardous Waste," the chemical name, and an approximate

concentration. Do not overfill liquid waste containers; they should be filled to no more than

two-thirds of their capacity.[5][10]

Sharps: Any sharps contaminated with UNC2025, such as needles or scalpel blades, must

be disposed of in a designated sharps container that is rigid, leak-proof, and puncture-

resistant.[8][11][12]

Labeling: All waste containers must be clearly and accurately labeled.[5] The label should

include:

The words "Hazardous Waste"[9]

The full chemical name: UNC2025

The primary hazard(s) associated with the chemical (refer to the SDS)

The accumulation start date

The name of the principal investigator or laboratory contact

Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) that is at

or near the point of generation and under the control of the laboratory personnel.[9] Ensure

that incompatible wastes are segregated to prevent adverse chemical reactions.[7]

Pickup and Disposal: Once the waste container is full or has reached the accumulation time

limit set by your institution (e.g., 12 months), arrange for its collection by the institutional

Environmental Health and Safety (EHS) department.[10] In many institutions, this is done by

submitting an online chemical waste pickup request.[10] EHS will then transport the waste

for proper disposal, which typically involves incineration for solid and liquid chemical waste.

[12]
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Empty Container Disposal:

Empty containers that once held UNC2025 must be triple-rinsed with a suitable solvent.[7][9]

The rinsate should be collected and disposed of as hazardous liquid waste.[9] After rinsing and

allowing the container to dry, deface or remove the original label and dispose of it according to

institutional guidelines for clean lab glass or plastic.[7][9]

Quantitative Data Summary
The following table summarizes key quantitative information for UNC2025, derived from

publicly available data.

Property Value Reference

IC₅₀ (MER) 0.74 nM [1][2]

IC₅₀ (FLT3) 0.8 nM [1][2]

Molecular Weight 476.7 g/mol [1]

Solubility in DMSO 10 mg/mL [1]

Solubility in Ethanol 30 mg/mL [1]

Experimental Protocols: Handling UNC2025 in a
Laboratory Setting
While specific experimental protocols will vary, the following general methodology should be

followed when handling UNC2025 to ensure safety and experimental integrity.

Materials:

UNC2025 solid compound

Appropriate solvent (e.g., DMSO, Ethanol)

Personal Protective Equipment (PPE): safety glasses, lab coat, compatible gloves

Calibrated balance
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Fume hood

Vortex mixer or sonicator

Appropriate labware (e.g., microcentrifuge tubes, volumetric flasks)

Procedure for Preparing a Stock Solution:

Pre-Experiment Safety Check: Before handling, review the Safety Data Sheet (SDS) for

UNC2025. Ensure all necessary PPE is worn correctly.

Weighing the Compound: Conduct all weighing of the solid UNC2025 powder within a fume

hood to avoid inhalation of airborne particles. Use a calibrated analytical balance to

accurately weigh the desired amount of the compound.

Solubilization: Add the appropriate volume of the chosen solvent (e.g., DMSO) to the

weighed UNC2025 to achieve the desired stock concentration.

Mixing: Gently vortex or sonicate the solution until the UNC2025 is completely dissolved.

Visually inspect the solution to ensure there are no visible particulates.

Storage: Store the stock solution in a tightly sealed container at the recommended

temperature (typically -20°C or -80°C) to maintain stability. The container should be clearly

labeled with the compound name, concentration, solvent, and date of preparation.

Working Dilutions: Prepare fresh working dilutions from the stock solution for each

experiment to ensure accuracy and minimize degradation of the compound.

Visualization of UNC2025's Mechanism of Action
UNC2025 functions as a dual inhibitor of the MER and FLT3 receptor tyrosine kinases. The

following diagram illustrates the simplified signaling pathway and the point of inhibition by

UNC2025.
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Caption: UNC2025 inhibits MER and FLT3 phosphorylation, blocking downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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